6α-Methyl Prednisolone 17,21-(Ethyl)orthopropionate
6α-Methyl Prednisolone 17,21-(Ethyl)orthopropionate
Brand Name:
Vulcanchem
CAS No.:
85198-27-2
VCID:
VC0152845
InChI:
InChI=1S/C27H38O6/c1-6-27(31-7-2)32-15-22(30)26(33-27)11-9-19-18-12-16(3)20-13-17(28)8-10-24(20,4)23(18)21(29)14-25(19,26)5/h8,10,13,16,18-19,21,23,29H,6-7,9,11-12,14-15H2,1-5H3/t16-,18-,19-,21-,23+,24-,25-,26-,27?/m0/s1
SMILES:
Molecular Formula:
C27H38O6
Molecular Weight:
458.6 g/mol
6α-Methyl Prednisolone 17,21-(Ethyl)orthopropionate
CAS No.: 85198-27-2
Cat. No.: VC0152845
Molecular Formula: C27H38O6
Molecular Weight: 458.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 85198-27-2 |
|---|---|
| Molecular Formula | C27H38O6 |
| Molecular Weight | 458.6 g/mol |
| IUPAC Name | (4R,6'S,8'S,9'S,10'R,11'S,13'S,14'S)-2-ethoxy-2-ethyl-11'-hydroxy-6',10',13'-trimethylspiro[1,3-dioxane-4,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3',5-dione |
| Standard InChI | InChI=1S/C27H38O6/c1-6-27(31-7-2)32-15-22(30)26(33-27)11-9-19-18-12-16(3)20-13-17(28)8-10-24(20,4)23(18)21(29)14-25(19,26)5/h8,10,13,16,18-19,21,23,29H,6-7,9,11-12,14-15H2,1-5H3/t16-,18-,19-,21-,23+,24-,25-,26-,27?/m0/s1 |
| Standard InChI Key | AFHMTUSMFCGKJH-ACASYORHSA-N |
| Isomeric SMILES | CCC1(OCC(=O)[C@@]2(O1)CC[C@@H]3[C@@]2(C[C@@H]([C@H]4[C@H]3C[C@@H](C5=CC(=O)C=C[C@]45C)C)O)C)OCC |
| Canonical SMILES | CCC1(OCC(=O)C2(O1)CCC3C2(CC(C4C3CC(C5=CC(=O)C=CC45C)C)O)C)OCC |
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